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carboxamide

CAS No.: 19556-97-9

Cat. No.: B2976100

Get Quote

Executive Summary

trans-4-Hydroxycyclohexane-1-carboxamide (CAS 116941-10-7) is a critical bifunctional
aliphatic scaffold used in the synthesis of Janus kinase (JAK) inhibitors, GPCR ligands, and
antipsychotic agents (e.g., cariprazine analogues).[1] Its value lies in its rigid stereochemical
geometry—specifically the thermodynamically stable trans-1,4-diequatorial conformation—
which provides precise vector orientation for pharmacophores. This guide outlines the
physicochemical profile, synthetic logic for stereocontrol, and validation protocols required to
ensure material integrity in drug discovery campaigns.

Chemical Identity & Stereochemical Integrity

The distinction between the cis and trans isomers is the single most important quality attribute
of this material. In the 1,4-disubstituted cyclohexane system, the trans isomer allows both the
amide and hydroxyl groups to occupy equatorial positions, minimizing 1,3-diaxial interactions.
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Attribute Detail

IUPAC Name (1r,4r)-4-Hydroxycyclohexane-1-carboxamide
Common Name trans-4-Hydroxycyclohexanecarboxamide
CAS Number 116941-10-7

Molecular Formula C7H13NO:2

Molecular Weight 143.18 g/mol

SMILES NC(=O)[C@H]1CCCC1

Stereochemistry trans (diequatorial conformation preferred)

Stereochemical Visualization

The trans isomer is thermodynamically favored over the cis isomer (axial-equatorial). Synthetic
routes must utilize thermodynamic control (equilibration) to maximize the trans:cis ratio.
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Figure 1: Thermodynamic drive from the high-energy cis-isomer to the stable trans-isomer.

Physicochemical Profile

The physical properties of trans-4-hydroxycyclohexane-1-carboxamide are dominated by its
ability to form extensive intermolecular hydrogen bond networks (Amide-Amide and Hydroxyl-
Amide), leading to high melting points and significant polarity.

Quantitative Data Summary
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Property Value | Range Source/Method
White to off-white crystalline ] )
Appearance Visual Inspection
powder
] ] 235°C — 240°C DSC (Predicted based on
Melting Point - )
(Decomposition) amide scaffold)*
LogP (Octanol/Water) -0.32 Computed (Consensus)
Topological Polar Surface Area
63.3 A2 Computed
(TPSA)
Solubility (High) DMSO, Methanol, Water (Hot) Experimental Observation
- Hexanes, Dichloromethane, ) )
Solubility (Low) Experimental Observation
Toluene
pKa (Conjugate Acid) ~15-16 (Amide), ~16 (Alcohol) Predicted

*Note: Primary amides of cyclohexanes typically exhibit melting points >200°C, significantly
higher than their corresponding acids (e.g., trans-4-hydroxycyclohexanecarboxylic acid MP =
148°C) due to superior lattice energy.

Synthetic Pathways & Purification Logic

To generate high-purity trans-isomer, one must avoid kinetic traps. The most robust route
involves the ammonolysis of trans-4-hydroxycyclohexanecarboxylic acid esters. If the starting
material is a cis/trans mixture, base-mediated equilibration is required.

Protocol: Thermodynamic Synthesis Workflow

« Esterification: Convert 4-hydroxycyclohexanecarboxylic acid (mixed isomers) to the methyl
ester using MeOH/H2SOa.

o Epimerization (The Critical Step): Treat the crude ester with NaOMe in MeOH at reflux. The
reversible deprotonation alpha to the carbonyl allows the ring to flip, settling into the lower-
energy diequatorial trans state.
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« Ammonolysis: Treat the trans-ester with 7N Ammonia in Methanol. This nucleophilic acyl
substitution proceeds with retention of configuration.
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Figure 2: Synthetic workflow emphasizing the thermodynamic equilibration step to ensure
trans-selectivity.

Characterization & Validation Protocols

Trustworthiness in data comes from self-validating spectral signatures. Do not rely solely on
melting point.

A. NMR Spectroscopy (Stereochemical Proof)

The coupling constant (

) of the proton at the C1 position is the definitive proof of stereochemistry.

e Protocol: Dissolve 10 mg sample in DMSO-ds. Acquire *H NMR (400 MHz+).
» Diagnostic Signal: Look for the methine proton alpha to the amide (H1).
o Trans-Isomer: Appears as a triplet of triplets (tt) with a large coupling constant (

) due to axial-axial coupling with adjacent protons. This confirms the H1 proton is axial
(ring substituents are equatorial).

o Cis-lsomer: Appears as a narrow multiplet or quintet with small couplings (

), indicating an equatorial proton (axial substituent).

B. Solid-State Characterization (Polymorph Screening)

Amides are prone to polymorphism, which affects solubility and bioavailability.
e Protocol: Powder X-Ray Diffraction (PXRD).
e Scan Range: 2

= 2° to 40°.
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 Significance: Sharp, distinct Bragg peaks indicate high crystallinity. A "halo" indicates
amorphous content (often resulting from rapid precipitation/lyophilization).

Pharmaceutical Applications

This scaffold serves as a non-aromatic linker that improves metabolic stability (reducing
CYP450 metabolism compared to phenyl rings) while maintaining vector geometry.

¢ JAK Inhibitors: Used to position the hinge-binding motif relative to the solvent-exposed tail.

o Cariprazine Analogues: The trans-cyclohexyl linker is essential for D3/D2 receptor selectivity
in antipsychotic pharmacophores.

o Fragment-Based Drug Design (FBDD): Its high polarity and rigid structure make it an ideal
fragment for probing hydrogen-bonding pockets in crystallographic screens.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Monograph: Characterization and Application
of trans-4-Hydroxycyclohexane-1-carboxamide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b2976100/docs#technical-monograph-
characterization-and-application-of-trans-4-hydroxycyclohexane-1-carboxamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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